Cas no 2306245-26-9 (tert-butyl N-{[(3S,4R)-4-fluoropyrrolidin-3-yl]methyl}carbamate)

• Product Name: tert-butyl N-{[(3S,4R)-4-fluoropyrrolidin-3-yl]methyl}carbamate
• CAS No: 2306245-26-9
• MF: C₁₀H₁₉FN₂O₂
• MW: 218.268466234207
• CID: 5155206
• PubChem ID: 69072851
• Update Time: 2026-03-03

tert-butyl N-{[(3S,4R)-4-fluoropyrrolidin-3-yl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[[(3S,4R)-4-fluoro-3-pyrrolidinyl]methyl]-, 1,1-dimethylethyl ester
• tert-butyl N-{[(3S,4R)-4-fluoropyrrolidin-3-yl]methyl}carbamate
• PS-16990
• 2306245-26-9
• SCHEMBL4509825
• (3S,4R)-3-((Boc-amino)methyl)-4-fluoropyrrolidine
• TERT-BUTYL (((3S,4R)-4-FLUOROPYRROLIDIN-3-YL)METHYL)CARBAMATE
• E88279

• Inchi： 1S/C10H19FN2O2/c1-10(2,3)15-9(14)13-5-7-4-12-6-8(7)11/h7-8,12H,4-6H2,1-3H3,(H,13,14)/t7-,8-/m0/s1
• InChI Key： UMQUBAWDZABAPY-YUMQZZPRSA-N
• SMILES： C(OC(C)(C)C)(=O)NC[C@H]1[C@@H](F)CNC1

Computed Properties

• Exact Mass: 218.14305602g/mol
• Monoisotopic Mass: 218.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-{[(3S,4R)-4-fluoropyrrolidin-3-yl]methyl}carbamate

Comprehensive Overview of tert-butyl N-{[(3S,4R)-4-fluoropyrrolidin-3-yl]methyl}carbamate (CAS No. 2306245-26-9)

The compound tert-butyl N-{[(3S,4R)-4-fluoropyrrolidin-3-yl]methyl}carbamate (CAS No. 2306245-26-9) is a fluorinated pyrrolidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique stereochemistry, marked by the (3S,4R) configuration, and the presence of a fluorine atom, make it a valuable intermediate for drug discovery. Researchers are increasingly focusing on fluorinated compounds due to their enhanced metabolic stability and bioavailability, aligning with current trends in small molecule drug development and precision medicine.

In recent years, the demand for fluorinated building blocks like tert-butyl N-{[(3S,4R)-4-fluoropyrrolidin-3-yl]methyl}carbamate has surged, driven by the growing interest in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. This compound’s carbamate moiety offers excellent protection for amines, a feature critical for peptide synthesis and bioconjugation. Its tert-butyl group further enhances solubility, a key consideration in formulation optimization—a hot topic in pharmaceutical R&D forums and AI-driven literature searches.

From a synthetic chemistry perspective, the 4-fluoropyrrolidine core of this compound is a versatile scaffold. It mimics natural proline analogs, enabling applications in kinase inhibitor design and GPCR-targeted therapies. The stereospecificity at the 3- and 4-positions is particularly noteworthy, as it influences binding affinity—a recurring theme in computational chemistry discussions and molecular docking studies. This aligns with frequent search queries like "fluorinated pyrrolidines in drug design" and "chiral auxiliaries for asymmetric synthesis."

Beyond pharmaceuticals, CAS No. 2306245-26-9 has potential in agrochemical innovation. Fluorinated compounds often exhibit improved pest resistance profiles, addressing global concerns about sustainable crop protection. Its stability under physiological conditions also makes it a candidate for prodrug development, a trending subtopic in drug delivery systems research. These attributes resonate with industry searches for "next-gen agrochemical intermediates" and "green chemistry solutions."

Quality control of tert-butyl N-{[(3S,4R)-4-fluoropyrrolidin-3-yl]methyl}carbamate requires advanced analytical techniques like HPLC-MS and chiral chromatography, reflecting the broader demand for high-purity intermediates. This ties into the rising popularity of continuous flow chemistry and AI-assisted reaction optimization—topics dominating recent scientific webinars and patent filings. The compound’s structural complexity exemplifies the challenges and opportunities in modern process chemistry.

In summary, tert-butyl N-{[(3S,4R)-4-fluoropyrrolidin-3-yl]methyl}carbamate represents a convergence of medicinal chemistry, stereoselective synthesis, and material science. Its relevance to targeted drug discovery and sustainable chemistry ensures its prominence in both academic and industrial research landscapes, answering pressing questions about molecular diversity and efficient synthesis routes.